Cas no 946306-31-6 (N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide)

• Product Name: N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide
• CAS No: 946306-31-6
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 5917084
• PubChem ID: 16935561
• Update Time: 2025-10-29

N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-(2-methoxyethyl)-3-[(4-methylphenyl)sulfonyl]-
• F2407-0294
• AKOS024646735
• N-(2-methoxyethyl)-2-[3-(4-methylbenzenesulfonyl)-1H-indol-1-yl]acetamide
• N-(2-methoxyethyl)-2-(3-tosyl-1H-indol-1-yl)acetamide
• 946306-31-6
• N-(2-methoxyethyl)-2-[3-(4-methylphenyl)sulfonylindol-1-yl]acetamide
• N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide

• Inchi： 1S/C20H22N2O4S/c1-15-7-9-16(10-8-15)27(24,25)19-13-22(14-20(23)21-11-12-26-2)18-6-4-3-5-17(18)19/h3-10,13H,11-12,14H2,1-2H3,(H,21,23)
• InChI Key： VSIDQLPAFIXHII-UHFFFAOYSA-N
• SMILES： N1(CC(NCCOC)=O)C2=C(C=CC=C2)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 655.3±55.0 °C(Predicted)
• pka: 14.81±0.46(Predicted)

Additional information on N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide

Research Brief on N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide (CAS: 946306-31-6)

N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide (CAS: 946306-31-6) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its indole core and sulfonyl functional group, has been investigated for its role in modulating specific biological pathways, particularly those related to inflammation and cancer. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

The synthesis of N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide involves a multi-step process, including the sulfonylation of indole derivatives and subsequent functionalization with a methoxyethyl acetamide side chain. The compound's structural features contribute to its bioactivity, with the sulfonyl group enhancing binding affinity to target proteins. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in high-throughput screening and mechanistic studies.

In vitro studies have demonstrated that N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide exhibits potent inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-action anti-inflammatory agent. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated apoptosis pathways. Researchers attribute this activity to its ability to modulate the expression of pro-apoptotic proteins and inhibit survival signaling cascades.

Pharmacokinetic evaluations in animal models have revealed favorable absorption and distribution profiles for N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in some species. Current efforts focus on structural modifications to enhance its half-life while maintaining therapeutic efficacy.

The safety profile of N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide has been assessed in acute and sub-chronic toxicity studies, revealing a manageable side effect profile at therapeutic doses. Notably, no significant cardiotoxicity or neurotoxicity has been observed, distinguishing it from some existing indole-based therapeutics. These findings support its progression to more advanced preclinical development stages.

Future research directions for N-(2-methoxyethyl)-2-3-(4-methylbenzenesulfonyl)-1H-indol-1-ylacetamide include investigating its potential in combination therapies, exploring its effects on additional molecular targets, and developing more efficient synthetic routes for large-scale production. The compound's unique pharmacophore also serves as a valuable template for designing novel derivatives with improved pharmacological properties. As the understanding of its mechanism deepens, this molecule may emerge as a key player in addressing unmet medical needs in oncology and inflammatory diseases.